molecular formula C24H20Cl2N2O B8749489 BenzaMide, N-[2-(5-chloro-1H-indol-3-yl)ethyl]-4-[(3-chlorophenyl)Methyl]-

BenzaMide, N-[2-(5-chloro-1H-indol-3-yl)ethyl]-4-[(3-chlorophenyl)Methyl]-

Cat. No.: B8749489
M. Wt: 423.3 g/mol
InChI Key: BFIRPPVLSJYBBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

BenzaMide, N-[2-(5-chloro-1H-indol-3-yl)ethyl]-4-[(3-chlorophenyl)Methyl]- is a useful research compound. Its molecular formula is C24H20Cl2N2O and its molecular weight is 423.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality BenzaMide, N-[2-(5-chloro-1H-indol-3-yl)ethyl]-4-[(3-chlorophenyl)Methyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about BenzaMide, N-[2-(5-chloro-1H-indol-3-yl)ethyl]-4-[(3-chlorophenyl)Methyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C24H20Cl2N2O

Molecular Weight

423.3 g/mol

IUPAC Name

N-[2-(5-chloro-1H-indol-3-yl)ethyl]-4-[(3-chlorophenyl)methyl]benzamide

InChI

InChI=1S/C24H20Cl2N2O/c25-20-3-1-2-17(13-20)12-16-4-6-18(7-5-16)24(29)27-11-10-19-15-28-23-9-8-21(26)14-22(19)23/h1-9,13-15,28H,10-12H2,(H,27,29)

InChI Key

BFIRPPVLSJYBBN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Cl)CC2=CC=C(C=C2)C(=O)NCCC3=CNC4=C3C=C(C=C4)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(2-(5-Chloro-1H-indol-3-yl)ethyl)-4-(3-chlorobenzyl)benzamide was prepared according to method B with N-(2-(5-chloro-1H-indol-3-yl)ethyl)-4-(chloromethyl)benzamide (0.060 g; 0.173 mmol), 3-chlorophenylboronic acid (0.028 g; 0.181 mmol), tetrakis(triphenylphosphine)palladium(0) (0.010 g; 0.009 mmol), sodium carbonate (0.037 g; 0.345 mmol), sodium iodide (0.052 g; 0.345 mmol), in dimethoxyethane (3 mL) and water (1 mL), heated in a sealed tube at 130° C. for 18 hours. Flash chromatography on silica gel (eluent 1 to 10% ethyl acetate in dichloromethane) furnished 0.032 g (44%) of the title compound as a white solid.
Name
N-(2-(5-chloro-1H-indol-3-yl)ethyl)-4-(chloromethyl)benzamide
Quantity
0.06 g
Type
reactant
Reaction Step One
Quantity
0.028 g
Type
reactant
Reaction Step Two
Quantity
0.037 g
Type
reactant
Reaction Step Three
Quantity
0.052 g
Type
reactant
Reaction Step Four
Quantity
3 mL
Type
solvent
Reaction Step Five
Name
Quantity
1 mL
Type
solvent
Reaction Step Six
Quantity
0.01 g
Type
catalyst
Reaction Step Seven
Yield
44%

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